Cas no 1702192-50-4 (2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid)

• Product Name: 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid
• CAS No: 1702192-50-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6428844
• PubChem ID: 103224394
• Update Time: 2025-05-21

2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1702192-50-4
• EN300-6501456
• 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid

• Inchi： 1S/C10H14N2O3/c1-15-6-9(10(13)14)12-5-4-8(11-12)7-2-3-7/h4-5,7,9H,2-3,6H2,1H3,(H,13,14)
• InChI Key： WNULCFSHSRMONN-UHFFFAOYSA-N
• SMILES： O(C)CC(C(=O)O)N1C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid

Introduction to 2-(3-Cyclopropyl-1H-Pyrazol-1-yl)-3-Methoxypropanoic Acid (CAS No. 1702192-50-4)

2-(3-Cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid (CAS No. 1702192-50-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid consists of a cyclopropyl group attached to a pyrazole ring, which is further linked to a methoxypropanoic acid moiety. This combination of functional groups imparts distinct physicochemical properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological properties of 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid. One notable area of research involves its potential as an inhibitor of specific enzymes involved in inflammatory and metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of a key enzyme in the inflammatory pathway, suggesting its potential use in treating conditions such as arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid has shown promise in preclinical studies as a potential antidiabetic agent. Research conducted at the University of California, San Francisco, revealed that this compound can modulate glucose metabolism by interacting with specific receptors involved in insulin signaling. These findings suggest that it may have therapeutic benefits for patients with type 2 diabetes.

The pharmacokinetic profile of 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid has also been extensively studied. Data from animal models indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This favorable pharmacokinetic profile is crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have shown that 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid has a low toxicity profile at therapeutic doses. In vitro and in vivo experiments have demonstrated that it does not cause significant cytotoxicity or organ damage at concentrations relevant for therapeutic use. These findings are encouraging for its further development as a safe and effective drug candidate.

The synthetic route for producing 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid has been optimized to ensure high yield and purity. A multi-step synthesis involving the coupling of cyclopropylpyrazole with methoxypropanoic acid derivatives has been developed, making it feasible for large-scale production. This synthetic approach not only ensures the availability of sufficient quantities for preclinical and clinical studies but also allows for the exploration of structural modifications to enhance its pharmacological properties.

In conclusion, 2-(3-cyclopropyl-1H-pyrazol-1-yl)-3-methoxypropanoic acid (CAS No. 1702192-50-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and low toxicity profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical conditions.